Cas no 140225-78-1 (3-Isoxazolidinone, 2-[(2-chloro-5-hydroxyphenyl)methyl]-4,4-dimethyl-)

• Product Name: 3-Isoxazolidinone, 2-[(2-chloro-5-hydroxyphenyl)methyl]-4,4-dimethyl-
• CAS No: 140225-78-1
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• CID: 1293843
• PubChem ID: 71343220
• Update Time: 2025-10-19

3-Isoxazolidinone, 2-[(2-chloro-5-hydroxyphenyl)methyl]-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolidinone, 2-[(2-chloro-5-hydroxyphenyl)methyl]-4,4-dimethyl-
• 2-[(2-chloro-5-hydroxyphenyl)methyl]-4,4-dimethyl-1,2-oxazolidin-3-one
• EN300-719413
• DTXSID30769850
• 2-(2-Chloro-5-hydroxybenzyl)-4,4-dimethylisoxazolidin-3-one
• 2-[(2-Chloro-5-hydroxyphenyl)methyl]-4,4-dimethyl-3-isoxazolidinone
• 140225-78-1

• Inchi： 1S/C12H14ClNO3/c1-12(2)7-17-14(11(12)16)6-8-5-9(15)3-4-10(8)13/h3-5,15H,6-7H2,1-2H3
• InChI Key： WWPMUDRCXMUBOU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CN1C(C(C)(C)CO1)=O)O

Computed Properties

• Exact Mass: 255.06632
• Monoisotopic Mass: 255.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77

Additional information on 3-Isoxazolidinone, 2-[(2-chloro-5-hydroxyphenyl)methyl]-4,4-dimethyl-

Professional Introduction to Compound with CAS No 140225-78-1 and Product Name: 3-Isoxazolidinone, 2-[(2-chloro-5-hydroxyphenyl)methyl]-4,4-dimethyl

The compound identified by the CAS number 140225-78-1 and the product name 3-Isoxazolidinone, 2-[(2-chloro-5-hydroxyphenyl)methyl]-4,4-dimethyl represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the isoxazolidinone class, which has garnered considerable attention due to its versatile biological activities and structural framework. The presence of a chloro-substituted phenyl ring and a hydroxy group at the 5-position of the phenyl moiety introduces unique electronic and steric properties, making this compound a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of isoxazolidinone derivatives as scaffolds for developing novel therapeutic agents. The structural motif of 3-Isoxazolidinone, 2-[(2-chloro-5-hydroxyphenyl)methyl]-4,4-dimethyl is particularly intriguing due to its ability to engage in multiple hydrogen bonding interactions, which is a critical factor in drug-receptor binding. The dimethyl substitution at the 4-position further enhances the rigidity of the molecule, potentially improving its binding affinity and selectivity. These features make it an attractive candidate for designing small-molecule inhibitors targeting various biological pathways.

In the context of current pharmaceutical research, this compound has been investigated for its potential applications in oncology and anti-inflammatory therapies. The chloro-substituted phenyl ring can serve as a pharmacophore for interacting with enzymes and receptors involved in cancer progression. Additionally, the hydroxy group at the 5-position can participate in hydrogen bonding with biological targets, thereby modulating their activity. Preliminary computational studies suggest that this compound exhibits favorable pharmacokinetic properties, including good solubility and metabolic stability, which are essential for its clinical translation.

One of the most compelling aspects of 3-Isoxazolidinone, 2-[(2-chloro-5-hydroxyphenyl)methyl]-4,4-dimethyl is its potential to be modified further to enhance its biological activity. The isoxazolidinone core provides a versatile platform for derivatization, allowing chemists to explore various functional groups that could improve potency and selectivity. For instance, replacing the methyl group at the 4-position with more complex alkyl or aryl groups could fine-tune the molecule's interactions with biological targets. Similarly, modifying the chloro or hydroxy substituents could alter the compound's pharmacological profile.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the chloro-substituted phenyl ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the dimethyl substitution at the 4-position necessitates careful optimization to avoid unwanted side products. Advances in catalytic methods and green chemistry principles have made it possible to synthesize such complex molecules more efficiently and sustainably.

From a medicinal chemistry perspective, 3-Isoxazolidinone, 2-[(2-chloro-5-hydroxyphenyl)methyl]-4,4-dimethyl represents an excellent example of how structural modifications can lead to novel drug candidates. The combination of electronic and steric effects introduced by its substituents makes it a versatile scaffold for further exploration. Researchers are currently investigating its potential as an inhibitor of kinases and other enzymes implicated in cancer and inflammation. The preliminary results are promising, suggesting that this compound could be developed into a lead candidate for clinical trials.

The development of new therapeutic agents relies heavily on understanding their interactions with biological targets at a molecular level. Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in predicting how 3-Isoxazolidinone, 2-[(2-chloro-5-hydroxyphenyl)methyl]-4,4-dimethyl might bind to its intended receptors. These studies have provided valuable insights into its binding mode and have guided further optimization efforts. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and increase the likelihood of success in drug development.

In conclusion, 3-Isoxazolidinone, 2-[(2-chloro-5-hydroxyphenyl)methyl]-4,4-dimethyl, identified by CAS number 140225-78-1, is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in future drug development efforts.